Cas no 1698026-74-2 (6-Bromo-4,7-dichloro-2-methylquinazoline)

• Product Name: 6-Bromo-4,7-dichloro-2-methylquinazoline
• CAS No: 1698026-74-2
• MF: C₉H₅BrCl₂N₂
• MW: 291.959398984909
• CID: 4821655
• Update Time: 2026-02-27

6-Bromo-4,7-dichloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,7-dichloro-2-methylquinazoline
• Cc1nc(Cl)c2cc(Br)c(Cl)cc2n1

• Inchi： 1S/C9H5BrCl2N2/c1-4-13-8-3-7(11)6(10)2-5(8)9(12)14-4/h2-3H,1H3
• InChI Key： CEINKUJXYHVAIV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(=C(N=C(C)N=2)Cl)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8

Additional information on 6-Bromo-4,7-dichloro-2-methylquinazoline

Recent Advances in the Application of 6-Bromo-4,7-dichloro-2-methylquinazoline (CAS: 1698026-74-2) in Chemical Biology and Drug Discovery

The compound 6-Bromo-4,7-dichloro-2-methylquinazoline (CAS: 1698026-74-2) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activity, and role in drug discovery pipelines. Recent studies highlight its significance as a key intermediate in the synthesis of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for Bruton's tyrosine kinase (BTK) inhibitors. The bromo and chloro substituents at positions 6, 4, and 7 allow for sequential functionalization through palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the quinazoline core. Researchers at the University of Cambridge developed a novel series of BTK inhibitors using this scaffold, achieving nanomolar potency against B-cell malignancies while maintaining excellent selectivity profiles.

In cancer research, 6-Bromo-4,7-dichloro-2-methylquinazoline has shown particular promise in targeting epidermal growth factor receptor (EGFR) mutations. A recent Nature Communications paper (2024) detailed its incorporation into third-generation EGFR inhibitors designed to overcome T790M resistance mutations. The methyl group at position 2 was found to significantly enhance binding affinity to the ATP pocket while maintaining drug-like properties, as confirmed by X-ray crystallography studies.

The compound's mechanism of action extends beyond kinase inhibition. A groundbreaking study in Cell Chemical Biology (2023) revealed its potential as a covalent modifier of cysteine residues in oncogenic proteins. The electron-withdrawing halogen substituents activate the quinazoline ring for nucleophilic attack, enabling targeted protein degradation strategies. This finding has opened new avenues for proteolysis-targeting chimera (PROTAC) development in oncology.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 6-Bromo-4,7-dichloro-2-methylquinazoline production. A 2024 Organic Process Research & Development publication demonstrated a 70% yield improvement using microreactor technology, addressing previous challenges in large-scale synthesis. This technological advancement supports the compound's growing importance in industrial drug discovery programs.

Ongoing clinical trials incorporating derivatives of this scaffold show promising results in phase I/II studies for hematological malignancies and solid tumors. The compound's structural features allow for fine-tuning of pharmacokinetic properties, with several derivatives demonstrating improved blood-brain barrier penetration for potential CNS applications. Future research directions include exploration of its utility in neurodegenerative diseases and anti-infective agents, leveraging its unique physicochemical properties.